![molecular formula C7H13N3OS B1271212 4-Acetylpiperazine-1-carbothioamide CAS No. 388118-53-4](/img/structure/B1271212.png)
4-Acetylpiperazine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Acetylpiperazine-1-carbothioamide is a chemical compound with the formula C7H13N3OS . It is used for research purposes .
Synthesis Analysis
The synthesis of this compound and its derivatives involves several methods, including the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis . A series of 2-(4-[4-acetylpiperazine-1-carbonyl]phenyl)-1H-benzo[d]imidazole-4-carboxamide derivatives have been designed, synthesized, and characterized as novel and effective poly ADP-ribose polymerases (PARP)-1 inhibitors .Scientific Research Applications
Anticancer Properties
4-Acetylpiperazine-1-carbothioamide derivatives have been studied for their potential in cancer treatment. For instance, certain pyrazole-1-carbothioamide nucleosides, which are structurally related to this compound, showed significant antiproliferative activity against various human cancer cell lines, such as MCF-7, HepG2, and HCT-116. Molecular docking studies were utilized to illustrate their ability to inhibit thymidylate synthase, a key enzyme in cancer cell proliferation (Radwan et al., 2019).
Antimicrobial and Hypoglycemic Activities
Some derivatives of this compound have shown promising results in antimicrobial and hypoglycemic activities. For example, N-(1-adamantyl)carbothioamide derivatives exhibited potent antibacterial activity against strains of pathogenic Gram-positive and Gram-negative bacteria and the yeast-like fungus Candida albicans. Additionally, they demonstrated hypoglycemic activity in streptozotocin-induced diabetic rats (Al-Abdullah et al., 2015).
DNA Interaction and Topoisomerase Inhibition
Compounds containing this compound units have been synthesized and studied for their DNA binding modes, DNA cleavage activities, and topoisomerases inhibitory effects. These compounds showed good binding propensity to DNA and inhibited topoisomerase I enzyme in a concentration-dependent manner. Their cytotoxicity effects on various carcinoma cell lines indicated potential as anticancer drugs (Baş et al., 2019).
Anticonvulsant Activity
Several studies have explored the anticonvulsant activity of compounds related to this compound. For instance, some 2-pyrazolines derived from chalcones, which can include this compound derivatives, demonstrated remarkable activities in anticonvulsant tests (Beyhan et al., 2017).
properties
IUPAC Name |
4-acetylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3OS/c1-6(11)9-2-4-10(5-3-9)7(8)12/h2-5H2,1H3,(H2,8,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIDEEAUMBPPCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=S)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70365996 |
Source
|
Record name | 4-Acetylpiperazine-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70365996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
388118-53-4 |
Source
|
Record name | 4-Acetylpiperazine-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70365996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.